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Compound of Interest

Compound Name: 1-Phenylcyclopentanecarbonitrile

Cat. No.: B1345207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 1-
Phenylcyclopentanecarbonitrile, a key intermediate in the synthesis of various

pharmaceutical compounds. This document presents quantitative data in a structured format,

outlines a common synthetic methodology, and provides a visual representation of the

synthesis workflow.

Core Physical Properties
1-Phenylcyclopentanecarbonitrile (CAS No. 77-57-6) is a colorless to pale yellow liquid.[1][2]

[3] It is characterized by its insolubility in water but is soluble in organic solvents like ethanol

and acetone.[1][3] The key physical parameters of this compound are summarized in the table

below, providing a consolidated reference for laboratory and development applications.
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Physical Property Value Conditions

Boiling Point 274.4 °C at 760 mmHg[1]

227-229 °C Not specified[1]

135-140 °C
at 10 mmHg (1.33 kPa)[2][4][5]

[6][7]

411.7 K (138.55 °C) at 0.013 bar[8]

Density 1.04 g/cm³ Not specified[1]

1.03 g/cm³ Not specified[2][4][5][6][7]

Synthetic Pathway Overview
A prevalent method for the synthesis of 1-Phenylcyclopentanecarbonitrile involves a

cyclization reaction. This process utilizes phenylacetonitrile (also known as benzyl cyanide) and

1,4-dibromobutane as the primary reactants. The reaction is typically carried out in the

presence of a strong base, such as sodium hydroxide, and may be facilitated by a phase

transfer catalyst.

Experimental Protocol: Cyclization Reaction
A general procedure for the synthesis of 1-phenyl-1-cyanocyclopentane is as follows:

Reaction Setup: Phenylacetonitrile is introduced into a suitable reaction vessel.

Base Addition: Sodium hydroxide is added to the reaction mixture while stirring.

Heating: The mixture is heated to a temperature of 50-55 °C and maintained for

approximately 2 hours.

Addition of Alkylating Agent: 1,4-dibromobutane is then slowly added to the reaction mixture.

Exothermic Reaction: The addition of 1,4-dibromobutane typically causes the temperature to

rise to 85-90 °C. This temperature is maintained for about 4 hours.
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Workup: After the reaction is complete, water is added to the mixture, leading to the

separation of layers.

Purification: The organic layer containing the product is separated and purified by distillation

under reduced pressure to yield 1-phenyl-1-cyanocyclopentane.[4]

The following diagram illustrates the workflow of this synthetic process.
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Synthesis Workflow of 1-Phenylcyclopentanecarbonitrile
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Caption: Synthesis workflow for 1-Phenylcyclopentanecarbonitrile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1345207?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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